![molecular formula C17H19N5O2 B4576702 N-(2-butyl-2H-tetrazol-5-yl)-3-methoxy-2-naphthamide](/img/structure/B4576702.png)
N-(2-butyl-2H-tetrazol-5-yl)-3-methoxy-2-naphthamide
Overview
Description
N-(2-butyl-2H-tetrazol-5-yl)-3-methoxy-2-naphthamide, commonly known as BNT, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. BNT belongs to the class of tetrazole derivatives and has been studied extensively for its biochemical and physiological effects.
Scientific Research Applications
Natural and Synthetic Naphthoquinones as Anti-infective Agents
Naphthoquinones, due to their structural properties and biological activity, are explored for their antibacterial, antifungal, and antiprotozoal properties. Both natural and synthetic derivatives of naphthoquinones are investigated for their potential against parasitic diseases such as Leishmaniasis, Chagas disease, Malaria, Toxoplasmosis, and Toxocariasis. These compounds are considered crucial in the development of new chemotherapeutic agents against parasitic diseases, with modifications to their structure enhancing biological effects, solubility, and reducing side effects (Ortiz-Pérez et al., 2021).
Naphthalimide Derivatives with Therapeutic Characteristics
Naphthalimides, possessing a tricyclic planar ring system, demonstrate significant pharmacological importance as scaffolds for antitumor, anti-inflammatory, antidepressant, antiprotozoal, and antiviral agents. Their planar structure facilitates interaction with various biological targets, making naphthalimide derivatives promising for a wide range of therapeutic applications. Some molecules are under clinical evaluations, indicating their potential as pharmaceutical agents (Kamal et al., 2013).
Heterocyclic Naphthalimides in Medicinal Applications
Heterocyclic naphthalimides show extensive potential in medicinal applications, including as anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory agents. These compounds interact with biological targets through noncovalent bonds, making them attractive for research into novel pharmaceuticals and diagnostic agents. The development of naphthalimide-based compounds is highlighted as a rapidly growing area of medicinal chemistry, with potential for expanding therapeutic applications (Gong et al., 2016).
Properties
IUPAC Name |
N-(2-butyltetrazol-5-yl)-3-methoxynaphthalene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N5O2/c1-3-4-9-22-20-17(19-21-22)18-16(23)14-10-12-7-5-6-8-13(12)11-15(14)24-2/h5-8,10-11H,3-4,9H2,1-2H3,(H,18,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPBFEUJDSBMCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1N=C(N=N1)NC(=O)C2=CC3=CC=CC=C3C=C2OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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